Cas no 151098-21-4 (2-(1-(4-fluorobenzyl)piperidin-4-yl)ethan-1-ol)

• Product Name: 2-(1-(4-fluorobenzyl)piperidin-4-yl)ethan-1-ol
• CAS No: 151098-21-4
• MF: C₁₄H₂₀FNO
• MW: 237.31310749054
• CID: 3795366
• Update Time: 2025-05-21

2-(1-(4-fluorobenzyl)piperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineethanol, 1-[(4-fluorophenyl)methyl]-
• 2-(1-(4-Fluorobenzyl)piperidin-4-yl)ethan-1-ol
• 2-(1-(4-fluorobenzyl)piperidin-4-yl)ethan-1-ol

• Inchi： 1S/C14H20FNO/c15-14-3-1-13(2-4-14)11-16-8-5-12(6-9-16)7-10-17/h1-4,12,17H,5-11H2
• InChI Key： KDKKHTUVZQIODH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)CCC(CCO)CC1

Additional information on 2-(1-(4-fluorobenzyl)piperidin-4-yl)ethan-1-ol

2-(1-(4-Fluorobenzyl)piperidin-4-yl)ethan-1-ol: A Comprehensive Overview

The compound 2-(1-(4-fluorobenzyl)piperidin-4-yl)ethan-1-ol, identified by the CAS number 151098-21-4, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a fluorine atom in the aromatic ring and the hydroxyl group in the ethanolic chain introduces unique chemical properties that make this compound a promising candidate for various therapeutic interventions.

Recent studies have highlighted the potential of 2-(1-(4-fluorobenzyl)piperidin-4-yl)ethan-1-ol as a modulator of key cellular pathways involved in neurodegenerative diseases. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and neuroprotective effects, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease. The fluorine substitution at the para position of the benzene ring enhances the molecule's lipophilicity, which improves its ability to cross the blood-brain barrier and exert its effects on neuronal cells.

In addition to its neuroprotective properties, 2-(1-(4-fluorobenzyl)piperidin-4-yl)ethan-1-ol has shown promise in anticancer research. Preclinical studies have revealed that this compound can inhibit the proliferation of cancer cells by targeting specific oncogenic pathways. The piperidine ring, a six-membered saturated heterocycle, plays a crucial role in stabilizing the molecule's conformation and enhancing its binding affinity to target proteins. This structural feature is particularly advantageous in drug design, as it allows for fine-tuning of the molecule's pharmacokinetic properties.

The synthesis of 2-(1-(4-fluorobenzyl)piperidin-4-yl)ethan-1-ol involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the piperidine ring through intramolecular cyclization and subsequent functionalization with the 4-fluorobenzyl group. Recent advancements in asymmetric catalysis have enabled researchers to synthesize this compound with high enantiomeric excess, which is critical for achieving optimal pharmacological activity.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the compound's structure and purity. These methods provide detailed insights into the spatial arrangement of atoms within the molecule, which is essential for understanding its interactions with biological targets.

In terms of applications, 2-(1-(4-fluorobenzyl)piperidin-4-yl)ethan-1-ol has been explored as a lead compound for developing novel therapeutics. Its ability to modulate G-protein coupled receptors (GPCRs) makes it a valuable tool in studying receptor signaling mechanisms. Furthermore, ongoing clinical trials are investigating its efficacy in managing chronic pain conditions, where it has shown potential as an alternative to traditional opioid-based therapies.

The integration of computational chemistry tools has significantly accelerated research on this compound. Molecular docking studies have provided valuable insights into how 2-(1-(4-fluorobenzyl)piperidin-4-yli) interacts with target proteins at the atomic level. These simulations not only aid in understanding the molecular basis of its biological activity but also guide further optimization efforts to enhance its therapeutic potential.

In conclusion, 2-(1-(4-fluorobenzyl)piperidin-4-yli) represents a cutting-edge advancement in medicinal chemistry, with its unique structure and diverse biological activities positioning it as a key player in drug development. As research continues to uncover new applications and mechanisms of action, this compound holds immense promise for addressing unmet medical needs across various therapeutic areas.